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Compound of Interest

Compound Name:
4-Bromopyridine-2,6-

dicarbaldehyde

CAS No.: 128184-01-0

Cat. No.: B166612

Get Quote

Executive Summary
4-Bromopyridine-2,6-dicarbaldehyde is a high-value heterocyclic building block utilized

primarily in the synthesis of pincer ligands (e.g., terpyridines), macrocycles, and metal-organic

frameworks (MOFs). Its structural utility stems from the dual reactivity of the aldehyde groups

(condensation targets) and the 4-bromo substituent (cross-coupling target).

However, this dual functionality introduces significant stability challenges. The compound is

inherently unstable under ambient conditions, prone to auto-oxidation, hydration, and photolytic

degradation. This guide outlines a "Zero-Compromise" storage protocol designed to maintain

>98% purity over extended periods.

Chemical Profile & Reactivity Analysis
To understand the storage requirements, one must first understand the degradation

mechanisms. The molecule consists of an electron-deficient pyridine ring flanked by two

reactive formyl (-CHO) groups and a bromine atom.
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Critical Degradation Pathways
Auto-oxidation (Primary Failure Mode): The aldehyde protons are susceptible to radical

abstraction by atmospheric oxygen, leading to the formation of 4-bromopyridine-2,6-

dicarboxylic acid. This reaction is autocatalytic and accelerated by light.

Hydration (Gem-Diol Formation): The electron-withdrawing nature of the pyridine ring and

the 4-bromo substituent increases the electrophilicity of the carbonyl carbons. In the

presence of moisture, these convert to geminal diols (hydrates), disrupting stoichiometry in

subsequent reactions.

Schiff Base Polymerization: Trace amine impurities (from synthesis using

piperidine/ammonium reagents) can catalyze self-polymerization or oligomerization.

Visualization of Degradation
The following diagram illustrates the chemical fate of the molecule under poor storage

conditions.
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Figure 1: Primary degradation pathways. Oxidation leads to irreversible acid formation, while

hydration is moisture-dependent.

Stability Assessment & Physical Properties
The following data summarizes the physical baseline for high-purity material. Deviations from

these values indicate degradation.

Table 1: Physical & Chemical Specifications
Property Specification Notes

Appearance
White to pale yellow crystalline

solid

Green/Brown tint indicates

oxidation or polymerization.

Melting Point 122 – 126 °C
Broadening (>2°C range)

suggests acid impurity.

Solubility Soluble in CHCl₃, DCM, THF

Insoluble white precipitate

indicates carboxylic acid

formation.

Air Sensitivity High Rapidly oxidizes to acid in air.

Moisture Sensitivity Moderate Hygroscopic; forms hydrates.

Light Sensitivity Moderate
Promote radical oxidation

mechanisms.

Comprehensive Storage Protocol
This protocol is mandatory for maintaining reagent integrity for >6 months.

The "Gold Standard" Storage Workflow
Step 1: Inert Atmosphere Purge Upon receipt or after synthesis, the material must be handled

inside a glovebox (N₂ or Ar) or under a positive pressure of Argon on a Schlenk line. Never

store in air.

Step 2: Primary Containment Transfer the solid into an amber glass vial with a Teflon-lined

screw cap.
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Why Amber? Blocks UV light to inhibit radical initiation.

Why Teflon? Prevents leaching of plasticizers which can react with the aldehyde.

Step 3: Secondary Containment (The Double-Seal) Place the primary vial inside a secondary

jar containing a desiccant packet (e.g., Drierite or Silica Gel) and an oxygen scavenger sachet.

Seal the secondary jar with Parafilm.

Step 4: Temperature Control Store at -20°C (Freezer).

Note: While 2-8°C (Refrigerator) is acceptable for short-term (<2 weeks), -20°C is required to

arrest kinetic oxidation for long-term storage.

Storage Condition Matrix
Condition Suitability Expected Shelf Life Risk Factor

Air / RT / Light
⛔ CRITICAL

FAILURE
< 24 Hours

Rapid oxidation to

acid.

Air / 4°C / Dark ⚠️ POOR 1-2 Weeks
Surface crust

formation (acid).

Argon / RT / Dark ⚠️ FAIR 1-2 Months Slow degradation.

Argon / -20°C / Dark ✅ OPTIMAL > 12 Months
Negligible

decomposition.

Quality Control & Re-Purification
Before using the reagent in sensitive steps (e.g., condensation with diamines), verify purity.

Rapid QC Protocol (1H NMR)
Dissolve ~5 mg in CDCl₃.

Aldehyde Peak: Look for a singlet at ~10.1 ppm.

Impurity Check:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acid: Broad singlet >11 ppm (often invisible due to exchange) or insoluble solids in the

tube.

Hydrate: New peaks around 6-7 ppm (methine proton of the gem-diol).

Integration: The ratio of the aldehyde proton (1H) to the aromatic protons (2H, singlet at

~8.3 ppm) should be exactly 1:1.

Rescue of Degraded Material
If the material has turned green or shows acid content:

Filtration: Dissolve the crude solid in dry Dichloromethane (DCM). The carboxylic acid

impurity is generally less soluble in DCM than the aldehyde. Filter off any insoluble white

solid.

Recrystallization: Evaporate the filtrate to dryness. Recrystallize from a mixture of

Hexane/Chloroform or Ether/Pentane.

Drying: Dry under high vacuum (<0.1 mbar) for 4 hours to remove solvent traces.

Experimental Workflow Visualization
The following diagram details the standard operating procedure (SOP) for handling this

compound from receipt to reaction.
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Figure 2: Lifecycle management of 4-Bromopyridine-2,6-dicarbaldehyde.

Safety & Handling (SDS Summary)
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Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[1]

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood.

Spill Cleanup: Sweep up solid (avoid dust generation) and dispose of as halogenated

organic waste.

References
Matrix Fine Chemicals.Product Specification: 4-Bromopyridine-2,6-dicarbaldehyde (CAS

128184-01-0). Retrieved from

Sigma-Aldrich.2,6-Pyridinedicarboxaldehyde Product Information (Analogous Stability Data).

Retrieved from

Fisher Scientific.Safety Data Sheet: 6-Bromo-2-pyridinecarboxaldehyde (Structural Analog).

Retrieved from

National Institutes of Health (NIH).Structure and Photochemistry of 6-Bromopyridine-2-

carbaldehyde. (Provides mechanistic insight into bromo-pyridine-aldehyde photostability).

Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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